Cas no 544453-71-6 (piperidine,1-(cyanoacetyl)-2-methyl-)
544453-71-6 structure
Product Name:piperidine,1-(cyanoacetyl)-2-methyl-
CAS No:544453-71-6
MF:C9H14N2O
MW:166.220262050629
CID:941304
PubChem ID:4391012
Update Time:2025-04-19
piperidine,1-(cyanoacetyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- piperidine,1-(cyanoacetyl)-2-methyl-
- Piperidine, 1-(cyanoacetyl)-2-methyl- (9CI)
- DB-327258
- PIPERIDINE, 1-(CYANOACETYL)-2-METHYL-
- AKOS000172714
- 544453-71-6
-
- Inchi: 1S/C9H14N2O/c1-8-4-2-3-7-11(8)9(12)5-6-10/h8H,2-5,7H2,1H3
- InChI Key: GJVOHWDYNDTHGK-UHFFFAOYSA-N
- SMILES: O=C(CC#N)N1CCCCC1C
Computed Properties
- Exact Mass: 166.11100
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.10000
- LogP: 1.23898
piperidine,1-(cyanoacetyl)-2-methyl- Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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